3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
Overview
Description
3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide is a useful research compound. Its molecular formula is C24H26N4O5S and its molecular weight is 482.56. The purity is usually 95%.
BenchChem offers high-quality 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide' involves the synthesis of the quinazoline ring system followed by the addition of the benzodioxol and morpholinyl groups. The final step involves the addition of the carboxamide group.", "Starting Materials": [ "2-aminobenzoic acid", "2-nitrobenzaldehyde", "thiourea", "1,3-benzodioxole", "3-chloropropylamine", "morpholine", "ethyl chloroformate", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid", "a. React 2-aminobenzoic acid with thiourea in the presence of water to form 2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid.", "Step 2: Synthesis of 3-(2-nitrophenyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid", "a. React 2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid with 2-nitrobenzaldehyde in the presence of ethanol and triethylamine to form 3-(2-nitrophenyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid.", "Step 3: Synthesis of 3-(1,3-benzodioxol-5-ylmethyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid", "a. React 3-(2-nitrophenyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid with 1,3-benzodioxole in the presence of ethanol and triethylamine to form 3-(1,3-benzodioxol-5-ylmethyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid.", "Step 4: Synthesis of 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-chloropropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide", "a. React 3-(1,3-benzodioxol-5-ylmethyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxylic acid with 3-chloropropylamine in the presence of ethanol and triethylamine to form 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-chloropropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide.", "Step 5: Synthesis of 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide", "a. React 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-chloropropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide with morpholine in the presence of diethyl ether to form 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide.", "Step 6: Synthesis of 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide", "a. React 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-2-thioxo-2,3-dihydroquinazoline-4-carboxamide with ethyl chloroformate in the presence of triethylamine and N,N-dimethylformamide to form 3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide." ] } | |
CAS RN |
451467-04-2 |
Molecular Formula |
C24H26N4O5S |
Molecular Weight |
482.56 |
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-N-(3-morpholin-4-ylpropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide |
InChI |
InChI=1S/C24H26N4O5S/c29-22(25-6-1-7-27-8-10-31-11-9-27)17-3-4-18-19(13-17)26-24(34)28(23(18)30)14-16-2-5-20-21(12-16)33-15-32-20/h2-5,12-13H,1,6-11,14-15H2,(H,25,29)(H,26,34) |
InChI Key |
MJBQTWTVSPYGIY-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCCNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CC4=CC5=C(C=C4)OCO5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(5-Methylpyrimidin-4-yl)piperazin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile](/img/structure/B2542448.png)
![1-(4-Hydroimidazo[1,2-a]pyridin-7-yl)ethylamine](/img/structure/B2542449.png)
![1-Bromo-4-[(3,5-difluorophenyl)sulfanylmethyl]benzene](/img/structure/B2542450.png)
![5-((4-Bromophenyl)(4-ethylpiperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2542455.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]propanamide](/img/structure/B2542456.png)
![3-[[(2-Hydroxy-2,3-dihydro-1H-inden-5-yl)amino]methyl]benzenesulfonyl fluoride](/img/structure/B2542459.png)
![8-((4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)sulfonyl)-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-4(2H)-one](/img/structure/B2542460.png)
![2-cyano-N-[(furan-2-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide](/img/structure/B2542462.png)
